[4-({[(3-acetylphenyl)amino]carbonothioyl}amino)phenyl]acetic acid

• IUPAC Name: 2-[4-[(3-acetylphenyl)carbamothioylamino]phenyl]acetic acid
• InChI: InChI=1S/C17H16N2O3S/c1-11(20)13-3-2-4-15(10-13)19-17(23)18-14-7-5-12(6-8-14)9-16(21)22/h2-8,10H,9H2,1H3,(H,21,22)(H2,18,19,23)
• InChI Key: JRYXBWYIASNLKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=S)NC2=CC=C(C=C2)CC(=O)O
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol

Description

[4-({[(3-acetylphenyl)amino]carbonothioyl}amino)phenyl]acetic acid, also known as APAP, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

[4-({[(3-acetylphenyl)amino]carbonothioyl}amino)phenyl]acetic acid has several potential applications in scientific research. It has been studied for its anti-inflammatory properties and its ability to inhibit the activity of cyclooxygenase enzymes. Additionally, [4-({[(3-acetylphenyl)amino]carbonothioyl}amino)phenyl]acetic acid has been investigated for its potential use as a fluorescent probe for imaging biological systems. It has also been studied for its ability to inhibit the growth of cancer cells.

Mechanism of Action

[4-({[(3-acetylphenyl)amino]carbonothioyl}amino)phenyl]acetic acid works by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins. Prostaglandins are involved in the regulation of inflammation and pain. By inhibiting the activity of cyclooxygenase enzymes, [4-({[(3-acetylphenyl)amino]carbonothioyl}amino)phenyl]acetic acid reduces the production of prostaglandins, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
[4-({[(3-acetylphenyl)amino]carbonothioyl}amino)phenyl]acetic acid has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. Additionally, [4-({[(3-acetylphenyl)amino]carbonothioyl}amino)phenyl]acetic acid has been investigated for its potential use as a fluorescent probe for imaging biological systems.

Advantages and Limitations for Lab Experiments

One advantage of using [4-({[(3-acetylphenyl)amino]carbonothioyl}amino)phenyl]acetic acid in lab experiments is its ability to inhibit the activity of cyclooxygenase enzymes, which can be useful in studying the role of these enzymes in inflammation and pain. However, one limitation of using [4-({[(3-acetylphenyl)amino]carbonothioyl}amino)phenyl]acetic acid is that it may have off-target effects, which can complicate the interpretation of results.

Future Directions

There are several potential future directions for research on [4-({[(3-acetylphenyl)amino]carbonothioyl}amino)phenyl]acetic acid. One area of interest is its potential use as a fluorescent probe for imaging biological systems. Additionally, further research is needed to fully understand the mechanism of action of [4-({[(3-acetylphenyl)amino]carbonothioyl}amino)phenyl]acetic acid and its potential applications in treating inflammation, pain, and cancer. Finally, more studies are needed to investigate the potential off-target effects of [4-({[(3-acetylphenyl)amino]carbonothioyl}amino)phenyl]acetic acid in order to better interpret experimental results.

Synthesis Methods

The synthesis of [4-({[(3-acetylphenyl)amino]carbonothioyl}amino)phenyl]acetic acid involves the reaction of 4-aminophenylacetic acid with acetic anhydride and carbon disulfide. This reaction results in the formation of [4-({[(3-acetylphenyl)amino]carbonothioyl}amino)phenyl]acetic acid. This method has been used to produce [4-({[(3-acetylphenyl)amino]carbonothioyl}amino)phenyl]acetic acid in both laboratory and industrial settings.